Cas no 1421509-01-4 (N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-4-(trifluoromethyl)benzene-1-sulfonamide)

N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-4-(trifluoromethyl)benzene-1-sulfonamide is a sulfonamide derivative featuring a benzofuran moiety and a trifluoromethylphenyl group. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules targeting neurological or inflammatory pathways. The presence of the trifluoromethyl group enhances metabolic stability and lipophilicity, while the hydroxyethyl and benzofuran components may contribute to selective binding interactions. Its well-defined structure allows for precise modifications in medicinal chemistry applications. The compound is typically characterized by high purity and stability under standard storage conditions, making it suitable for research and development purposes. Further studies are required to fully elucidate its pharmacological profile and synthetic utility.

N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-4-(trifluoromethyl)benzene-1-sulfonamide structure

1421509-01-4 structure

Product Name:N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-4-(trifluoromethyl)benzene-1-sulfonamide

CAS No:1421509-01-4

MF:C₁₇H₁₆F₃NO₄S

MW:387.373454093933

CID:6525844

Update Time:2025-05-19

N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-4-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-4-(trifluoromethyl)benzene-1-sulfonamide
- N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-4-(trifluoromethyl)benzenesulfonamide
- Inchi： 1S/C17H16F3NO4S/c18-17(19,20)13-2-4-14(5-3-13)26(23,24)21-10-15(22)11-1-6-16-12(9-11)7-8-25-16/h1-6,9,15,21-22H,7-8,10H2
- InChI Key： QVPCFAINJRWYEB-UHFFFAOYSA-N
- SMILES： C1(S(NCC(C2C=C3C(=CC=2)OCC3)O)(=O)=O)=CC=C(C(F)(F)F)C=C1

N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-4-(trifluoromethyl)benzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6414-0314-2μmol	N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-4-(trifluoromethyl)benzene-1-sulfonamide	1421509-01-4	2μmol	$57.0	2023-09-09
Life Chemicals	F6414-0314-5μmol	N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-4-(trifluoromethyl)benzene-1-sulfonamide	1421509-01-4	5μmol	$63.0	2023-09-09
Life Chemicals	F6414-0314-10μmol	N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-4-(trifluoromethyl)benzene-1-sulfonamide	1421509-01-4	10μmol	$69.0	2023-09-09
Life Chemicals	F6414-0314-20μmol	N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-4-(trifluoromethyl)benzene-1-sulfonamide	1421509-01-4	20μmol	$79.0	2023-09-09
Life Chemicals	F6414-0314-1mg	N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-4-(trifluoromethyl)benzene-1-sulfonamide	1421509-01-4	1mg	$54.0	2023-09-09
Life Chemicals	F6414-0314-2mg	N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-4-(trifluoromethyl)benzene-1-sulfonamide	1421509-01-4	2mg	$59.0	2023-09-09
Life Chemicals	F6414-0314-3mg	N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-4-(trifluoromethyl)benzene-1-sulfonamide	1421509-01-4	3mg	$63.0	2023-09-09
Life Chemicals	F6414-0314-4mg	N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-4-(trifluoromethyl)benzene-1-sulfonamide	1421509-01-4	4mg	$66.0	2023-09-09
Life Chemicals	F6414-0314-5mg	N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-4-(trifluoromethyl)benzene-1-sulfonamide	1421509-01-4	5mg	$69.0	2023-09-09
Life Chemicals	F6414-0314-10mg	N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-4-(trifluoromethyl)benzene-1-sulfonamide	1421509-01-4	10mg	$79.0	2023-09-09

N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-4-(trifluoromethyl)benzene-1-sulfonamide Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
3. Achieving high thermal stability of different rare-earth ions in a single matrix host via the manipulation of the local structure by a solid solution†

Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
4. Achieving Efficient Uranium Extraction by In-situ Ultrasonic Texturization of Commercial Fe Powder

BomingZhu,HongweiWu,JieKang,XiaofangYu,TaoChen,RuCheng,GuolinYang,WencaiBai,WenkunZhu,RongHe
5. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-4-(trifluoromethyl)benzene-1-sulfonamide

Research Brief on N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-4-(trifluoromethyl)benzene-1-sulfonamide (CAS: 1421509-01-4)

Recent studies on N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-4-(trifluoromethyl)benzene-1-sulfonamide (CAS: 1421509-01-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonamide and benzofuran moieties, has shown promising activity in targeting specific biochemical pathways, making it a subject of intense research interest.

The primary focus of current research has been on elucidating the compound's mechanism of action, particularly its interaction with key enzymes and receptors. Preliminary data suggest that N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-4-(trifluoromethyl)benzene-1-sulfonamide exhibits selective inhibition of certain inflammatory mediators, which could pave the way for its application in treating chronic inflammatory diseases. Further, its pharmacokinetic properties, including bioavailability and metabolic stability, are under investigation to optimize its therapeutic potential.

In vitro and in vivo studies have demonstrated the compound's efficacy in reducing oxidative stress and modulating immune responses. These findings are supported by advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry, which confirm the compound's stability and purity under physiological conditions. Researchers are also exploring its potential synergies with existing drugs to enhance treatment outcomes.

Despite these promising results, challenges remain in scaling up the synthesis of N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-4-(trifluoromethyl)benzene-1-sulfonamide for clinical use. Current efforts are directed toward improving yield and reducing production costs while maintaining high purity standards. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the compound's transition from bench to bedside.

In conclusion, N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-4-(trifluoromethyl)benzene-1-sulfonamide represents a significant advancement in the development of targeted therapies. Its unique chemical structure and biological activity make it a valuable candidate for further research and development. Continued investigation into its therapeutic applications and optimization of its pharmacological properties will be critical in realizing its full potential in the treatment of complex diseases.